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Compound of Interest

Compound Name: trans-Mevinphos

CAS No.: 338-45-4

Cat. No.: B166526

Get Quote

An In-Depth Technical Guide to (Z)-Mevinphos

Abstract
Mevinphos is a potent organophosphate insecticide and acaricide known for its rapid action

and systemic properties.[1][2][3] It exists as two geometric isomers, (E)- and (Z)-Mevinphos,

with the (E)-isomer generally exhibiting higher insecticidal activity.[4][5] This technical guide

provides a comprehensive overview of the (Z)-isomer of Mevinphos, focusing on its chemical

identity, physicochemical properties, mechanism of action, toxicology, and analytical

methodologies. Designed for researchers, toxicologists, and drug development professionals,

this document synthesizes critical technical data to support advanced research and safety

assessment.

Chemical Identity and Nomenclature
Mevinphos is the common name for 2-methoxycarbonyl-1-methylvinyl dimethyl phosphate.[6]

The technical product is a mixture of its (E) and (Z) geometric isomers.[5][7] The Chemical

Abstracts Service (CAS) assigns unique numbers to the technical mixture and to each specific

isomer. It is critical for researchers to distinguish between these entities, as their biological

activity and persistence can differ.[1][4]
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The nomenclature can be confusing; while modern chemical notation prefers the (E)/(Z)

designation, older literature often uses cis/trans. PubChem lists (Z)-Mevinphos as a synonym

for trans-Mevinphos.[8] For clarity, this guide will use the (Z) designation.

Table 1: Chemical Identifiers for Mevinphos and (Z)-Mevinphos

Identifier
Mevinphos (Isomer
Mixture)

(Z)-Mevinphos

CAS Number 7786-34-7[3][6][9][10][11] 338-45-4[8][12][13]

IUPAC Name

2-methoxycarbonyl-1-

methylvinyl dimethyl

phosphate[3]

methyl (Z)-3-

dimethoxyphosphoryloxybut-2-

enoate[8]

Molecular Formula C₇H₁₃O₆P[2][3][12][14][15] C₇H₁₃O₆P[8][12][15]

Molecular Weight 224.15 g/mol [2][6][12][14][16] 224.15 g/mol [12]

InChI Key
GEPDYQSQVLXLEU-

AATRIKPKSA-N

GEPDYQSQVLXLEU-

WAYWQWQTSA-N[12]

EPA Pesticide Code 015801[14] 15803[12]

Table 2: Common Synonyms and Trade Names

Category Names

(Z)-Mevinphos Synonyms

(Z)-3-(Dimethoxyphosphinyloxy)-2-butenoic acid

methyl ester, trans-Mevinphos, beta-Mevinphos,

trans-Phosdrin[8]

General Trade Names

Phosdrin, Apavinphos, Duraphos, Menite,

Gestid, Fosdrine, Mevinox, OS-2046[1][2][3][5]

[14]

Physicochemical Properties
Mevinphos is a colorless to pale yellow or orange liquid with a mild odor.[2][6][14] Its high

miscibility in water is a key property influencing its environmental mobility and systemic action
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in plants.[6][14] The compound is subject to hydrolysis, with its stability being highly dependent

on pH; degradation is rapid in alkaline conditions.[2][4][6]

Table 3: Physicochemical Data

Property Value Source(s)

Physical State Liquid [14]

Appearance
Colorless to pale

yellow/orange liquid
[2][14]

Boiling Point 99-103 °C at 0.03 mmHg [14][17]

Vapor Pressure 3 x 10⁻³ mmHg at 21°C [14][17]

Density 1.24 - 1.25 g/mL [3][14]

Water Solubility Miscible [2][6][14][17]

Melting Point
6.9 °C (Z-isomer); 21 °C (E-

isomer)
[3][6]

Hydrolysis Half-Life

pH 7: 62.7 days (Z-isomer),

29.2 days (E-isomer) pH 9: 7.5

days (Z-isomer), 2.8 days (E-

isomer) pH 11: 1.4 hours

[2][6][18]

Solvent Solubility

Miscible with acetone,

benzene, ethanol, chloroform,

xylene.[14][17]

[14][17]

Mechanism of Action: Acetylcholinesterase
Inhibition
As with other organophosphate compounds, the primary mechanism of toxicity for Mevinphos

is the inhibition of acetylcholinesterase (AChE), a critical enzyme in the nervous system.[1][15]

[16][17] AChE is responsible for hydrolyzing the neurotransmitter acetylcholine (ACh) into

choline and acetic acid, a process that terminates the nerve signal at cholinergic synapses.
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Mevinphos acts as an irreversible inhibitor by phosphorylating a serine residue within the active

site of the AChE enzyme.[1] This covalent modification renders the enzyme non-functional. The

accumulation of excess acetylcholine in the synaptic cleft leads to continuous stimulation of

nerve and muscle fibers, resulting in cholinergic crisis, characterized by muscle spasms,

paralysis, and ultimately, death by respiratory failure.[2][16]
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Caption: Mechanism of (Z)-Mevinphos toxicity via AChE inhibition.

Toxicology and Hazard Profile
Mevinphos is classified as an extremely hazardous substance (WHO Class IA) due to its high

acute toxicity via oral, dermal, and inhalation routes.[2][17] Exposure can lead to severe
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cholinergic symptoms, including excessive salivation, pinpoint pupils, muscle tremors,

convulsions, and respiratory depression, which can be fatal.[2]

Table 4: Acute Toxicity of Mevinphos (Isomer Mixture)

Route Species LD₅₀ / LC₅₀ Value Source(s)

Oral Rat 3 - 12 mg/kg [1][3][6]

Oral Mouse 4 - 18 mg/kg [3][6]

Dermal Rat 4.2 mg/kg [6]

Inhalation (1-hr) Rat 0.125 mg/L (14 ppm) [3][6]

Avian Oral (Duck) Duck 4.63 mg/kg [14]

Aquatic (96-hr) Rainbow Trout 0.012 mg/L (11.9 ppb) [6][14]

Analytical Methodology
The quantitative determination of (Z)-Mevinphos in environmental and biological matrices is

essential for exposure assessment and regulatory compliance. The standard approach involves

solvent extraction followed by gas chromatography (GC).

The following protocol is a generalized procedure based on established methods for analyzing

Mevinphos in soil samples.[19]

Experimental Protocol: Determination of (Z)-Mevinphos
in Soil by GC-FPD
1. Objective: To extract and quantify (Z)-Mevinphos from a soil matrix using gas

chromatography with a flame photometric detector (FPD), which is selective for phosphorus-

containing compounds.

2. Materials:

Soil sample
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Acetonitrile (ACS grade)

Anhydrous sodium sulfate

(Z)-Mevinphos analytical standard (certified reference material)

Acetone (ACS grade)

Toluene (ACS grade)

Mechanical shaker

Filtration apparatus

Rotary evaporator

Gas chromatograph with FPD

3. Procedure:

Step 1: Sample Extraction

Weigh 25 g of the soil sample into a 250 mL Erlenmeyer flask.

Add 100 mL of acetonitrile to the flask.

Seal the flask and place it on a mechanical shaker. Agitate at high speed for 20 minutes to

ensure thorough extraction of residues.

Filter the extract through a Büchner funnel containing Whatman No. 1 filter paper.

Step 2: Water Removal

Pass the acetonitrile extract through a column containing approximately 30 g of anhydrous

sodium sulfate. This step is crucial to remove residual water, which can interfere with GC

analysis and degrade the analytical column.

Rinse the sodium sulfate with an additional 25 mL of acetonitrile to ensure complete

transfer of the analyte.
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Step 3: Concentration

Transfer the dried extract to a round-bottom flask.

Concentrate the sample to a volume of approximately 5 mL using a rotary evaporator with

a water bath set to 40°C.

Transfer the concentrate to a graduated centrifuge tube and adjust the final volume to 10

mL with toluene.

Step 4: GC-FPD Analysis

Calibrate the GC-FPD system by injecting a series of known concentrations of the (Z)-

Mevinphos analytical standard to generate a calibration curve.[20]

Inject a 1-2 µL aliquot of the prepared sample extract into the GC.

Typical GC Conditions:

Column: DB-1701 or equivalent (mid-polarity)

Injector Temperature: 220°C

Detector Temperature: 250°C

Oven Program: 150°C initial, ramp to 230°C at 10°C/min

Carrier Gas: Helium or Nitrogen

Identify the (Z)-Mevinphos peak based on its retention time compared to the standard.

Quantify the concentration in the sample by comparing its peak area to the calibration

curve.[19][20]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b166526/docs#z-mevinphos-cas-number-and-
synonyms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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